Cas no 118352-86-6 (L-Phenylalanine, 4-chloro-, ethyl ester)

• Product Name: L-Phenylalanine, 4-chloro-, ethyl ester
• CAS No: 118352-86-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 3665519
• PubChem ID: 170144
• Update Time: 2025-06-13

L-Phenylalanine, 4-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-chloro-, ethyl ester
• (S)-b-(p-chlorophenyl)alanineethylester
• para-Chlorophenylalanine ethyl ester
• Ethyl 4-chlorophenylalanine
• Ethyl (S)-2-amino-3-(4-chlorophenyl)propanoate
• 4-Chlorophenylalanine ethyl ester
• ethyl (2S)-2-amino-3-(4-chlorophenyl)propanoate
• EN300-4479635
• SCHEMBL6365766
• 118352-86-6
• ethyl 4-chlorophenylalaninate
• Phenylalanine, 4-chloro-, ethyl ester
• 38964-54-4
• DTXSID30959810
• p-chlorophenylalanine ethyl ester

• Inchi： 1S/C11H14ClNO2/c1-2-15-11(14)10(13)7-8-3-5-9(12)6-4-8/h3-6,10H,2,7,13H2,1H3/t10-/m0/s1
• InChI Key： ASDQNFHVGOPSDD-JTQLQIEISA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC=C(Cl)C=C1)N

Computed Properties

• Exact Mass: 227.0713064Da
• Monoisotopic Mass: 227.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on L-Phenylalanine, 4-chloro-, ethyl ester

L-Phenylalanine, 4-chloro-, ethyl ester (CAS No. 118352-86-6): An Overview of Its Properties and Applications

L-Phenylalanine, 4-chloro-, ethyl ester (CAS No. 118352-86-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is a derivative of L-Phenylalanine, an essential amino acid, with a 4-chloro substitution and an ethyl ester functional group. The combination of these structural features imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of L-Phenylalanine, 4-chloro-, ethyl ester can be represented as C₁₀H₁₂ClNO₂. The presence of the 4-chloro substituent on the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. The ethyl ester group, on the other hand, provides a hydrophobic character and can be readily hydrolyzed under basic conditions to yield the corresponding carboxylic acid. These properties make L-Phenylalanine, 4-chloro-, ethyl ester an attractive starting material for a wide range of synthetic transformations.

In recent years, there has been a growing interest in the use of L-Phenylalanine, 4-chloro-, ethyl ester as a building block for the development of novel therapeutic agents. One notable application is in the synthesis of inhibitors for specific enzymes involved in various disease pathways. For example, researchers have explored its potential in the design of inhibitors for tyrosine kinases, which are key targets in cancer therapy. The chlorinated phenyl ring and the ester functionality provide structural diversity that can be exploited to optimize binding affinity and selectivity.

Beyond its use in pharmaceuticals, L-Phenylalanine, 4-chloro-, ethyl ester has also found applications in the field of materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings with tailored properties. For instance, it can be incorporated into polymer backbones to enhance solubility, thermal stability, and mechanical strength. These materials have potential applications in areas such as drug delivery systems, electronic devices, and environmental remediation.

The synthesis of L-Phenylalanine, 4-chloro-, ethyl ester typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the alkylation of L-phenylalanine with chloroacetyl chloride followed by esterification with ethanol. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for its production, such as using catalytic systems that minimize waste generation and energy consumption.

The physical properties of L-Phenylalanine, 4-chloro-, ethyl ester are well-characterized and include its melting point (approximately 75°C), boiling point (around 200°C at reduced pressure), and solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties are crucial for its handling and storage in laboratory settings and industrial processes.

In terms of safety and handling, while L-Phenylalanine, 4-chloro-, ethyl ester is not classified as a hazardous material under standard regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation, and storing it in a cool, dry place away from incompatible substances.

The future prospects for L-Phenylalanine, 4-chloro-, ethyl ester are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For instance, recent studies have explored its role in the development of novel antimicrobial agents and its potential as a precursor for bioactive peptides with therapeutic value. Additionally, advances in computational chemistry and high-throughput screening technologies are accelerating the discovery of new derivatives with optimized properties.

In conclusion, L-Phenylalanine, 4-chloro-, ethyl ester (CAS No. 118352-86-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, pharmaceutical development, materials science, and beyond. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.